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Introduction
Invertase (β-fructofuranosidase, E.C. 3.2.1.26) is an enzyme that catalyzes the hydrolysis of

the disaccharide sucrose into its constituent monosaccharides, D-glucose and D-fructose.[1]

This process is fundamental in various biological systems and has significant applications in

the food and pharmaceutical industries. The study of invertase kinetics, originally explored by

Michaelis and Menten, provides a classic model for understanding enzyme mechanisms.[1][2]

[3] This document provides a detailed protocol for measuring invertase kinetics by quantifying

the production of reducing sugars using the 3,5-Dinitrosalicylic Acid (DNS) method.[4][5] The

protocols outlined herein cover the determination of fundamental kinetic parameters (Vmax and

Km), as well as the effects of pH and temperature on enzyme activity.

Principle of the Assay
The kinetic activity of invertase is determined by measuring the initial rate of sucrose

hydrolysis. The reaction produces glucose and fructose, both of which are reducing sugars.[1]

The concentration of these reducing sugars can be quantified spectrophotometrically using the

DNS reagent. In an alkaline solution, the 3,5-dinitrosalicylic acid is reduced by the reducing

sugars to 3-amino-5-nitrosalicylic acid, a compound that exhibits a strong absorbance at 540

nm.[6][7] The intensity of the resulting red-brown color is directly proportional to the

concentration of reducing sugars produced.[6] By measuring the initial reaction velocity (v₀) at
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various substrate concentrations, the Michaelis-Menten constant (Km) and maximum velocity

(Vmax) can be determined.[4][8]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the core enzymatic reaction and the general experimental

workflow for kinetic analysis.
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Caption: Michaelis-Menten pathway for invertase-catalyzed sucrose hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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